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Compound of Interest

Compound Name: 1-Bromopropane-1,1,3,3,3-d5

Cat. No.: B575486

As researchers and drug development professionals, we frequently work with isotopically
labeled compounds to trace metabolic pathways, elucidate reaction mechanisms, or serve as
internal standards in quantitative analysis. 1-Bromopropane-1,1,3,3,3-d5, a deuterated
analogue of 1-bromopropane, is a valuable tool in such applications. However, comprehensive,
peer-reviewed safety data and official Safety Data Sheets (SDS) are often sparse for
isotopically labeled molecules compared to their ubiquitous, non-labeled counterparts.

This guide addresses this gap by providing a detailed safety framework for 1-Bromopropane-
1,1,3,3,3-d5. The core scientific principle underpinning this guide is that the macroscopic
chemical reactivity and toxicological profile of a molecule are overwhelmingly dictated by its
fundamental structure and the functional groups it contains. The substitution of protium with
deuterium results in a negligible change in these properties from a safety perspective.
Therefore, the extensive and well-documented safety and toxicological data for 1-
bromopropane (n-propyl bromide, CAS No. 106-94-5) serve as the authoritative basis for the
handling protocols outlined herein.

This document moves beyond a simple recitation of SDS sections. It aims to provide a Senior
Application Scientist's perspective on why certain precautions are necessary, grounding every
recommendation in the fundamental chemical and toxicological properties of the substance.

Section 1: Core Chemical Identity and Physical
Hazards
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Understanding the physical properties of a substance is the first step in risk assessment. These
characteristics determine its behavior in the laboratory environment, influencing evaporation
rates, potential for ignition, and dispersal in case of a spill. While specific data points for the
deuterated version may vary slightly (e.g., boiling point), the overall hazard profile remains
consistent with the parent compound.

Table 1. Comparative Physical and Chemical Properties
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Property

1-Bromopropane
(CAS: 106-94-5)

1-Bromopropane-
1,1,3,3,3-d5 (CAS:
163400-20-2)

Rationale for
Concern

Base structure for

Molecular Formula CsH7Br[1] CsDsHz2Br toxicological
assessment.
Molecular Weight 122.99 g/mol [2] 128.02 g/mol [3][4] Affects vapor density.
o o No visual warning of
Appearance Colorless liquid[1][5] Colorless liquid
presence.
N ) High volatility at room
Boiling Point 71 °C (160 °F)[6] 71 °C (160 °F)
temperature.
Remains liquid under
Melting Point -110 °C (-166 °F)[5][6] -110 °C (-166 °F) standard lab
conditions.
High Flammability
) Not available, Risk. Vapors can
Flash Point <22 °C (<72 °F)[6][7]

assumed to be similar

ignite at room

temperature.

Vapor Density

4.3 (air = 1)[6]

~4.4 (air=1)

Vapors are heavier
than air and can
accumulate in low-
lying areas, posing an
ignition and inhalation
risk far from the

source.[6][7]

Specific Gravity

1.35 g/mL at 25 °C[6]

1.354 g/mL at 25 °C

Denser than water.[5]

| Solubility in Water | Slightly soluble[5][6] | Slightly soluble | Spills will not readily dilute with

water. |

The most critical insight from this data is the high flammability (Flash Point <22°C) combined

with a high vapor density. This combination creates a significant risk of fire or explosion, as
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invisible vapors can travel along floors and benches to distant ignition sources.[6][7]

Section 2: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) provides a standardized language for communicating
chemical hazards. The classifications for 1-bromopropane are severe and multi-faceted,
indicating risks to multiple organ systems through both acute and chronic exposure.[8][9]

Table 2: GHS Hazard Classification for 1-Bromopropane
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. . Hazard
Hazard Class Category Pictogram Signal Word
Statement
H225: Highly
Flammable flammable
L. Flame Danger L.
Liquids liquid and
vapor.[3]
Skin
) o Exclamation ) H315: Causes
Corrosion/Irritatio 2 Warning o
Mark skin irritation.[8]
n
) ) H319: Causes
Serious Eye Exclamation ) .
o 2A 1 2B Warning serious eye
Damage/Irritation Mark S
irritation.[8]
H360: May
Reproductive damage fertility
. 1B Health Hazard Danger
Toxicity or the unborn
child.[8][10]
H351: Suspected
Carcinogenicity 2 Health Hazard Warning of causing
cancer.[1][8]
H335: May
- cause respiratory
Specific Target o
o ) irritation.[8]
Organ Toxicity Exclamation ]
) 3 Warning H336: May
(Single Mark
cause
Exposure)

drowsiness or

dizziness.[8]

| Specific Target Organ Toxicity (Repeated Exposure) | 2 | Health Hazard | Warning | H373:

Causes damage to organs (nervous system, liver) through prolonged or repeated exposure.[8]

[10] |

The combination of "Danger" and "Warning" signal words with multiple health hazard

pictograms underscores the gravity of the risks. This is not a substance to be handled with
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complacency. The primary concerns are its flammability, reproductive toxicity, and potential for
causing long-term damage to the nervous system.[1][8][10]

Section 3: Toxicological Profile and Health Effects

The toxicity of 1-bromopropane is the most critical aspect of its safety profile. Exposure can
occur via inhalation, skin absorption, and ingestion, with inhalation being the most significant
route in a laboratory setting.[7]

Primary Target Organs

e Nervous System: This is the most sensitive target.[11] Both acute and chronic exposures can
lead to neurotoxicity. Symptoms range from headache, dizziness, and paresthesia
(numbness/tingling) in the extremities to more severe effects like ataxia (loss of coordination)
and significant motor and sensory impairments.[10][12]

e Reproductive System: 1-bromopropane is classified as a Category 1B reproductive toxin,
meaning it is presumed to have the potential to impair fertility and cause harm to a
developing fetus based on animal studies.[8][10] Effects observed in animal studies include
altered estrous cycles and sperm damage.[10][12]

 Liver: Prolonged or repeated exposure may cause liver damage.[10]

o Respiratory System & Eyes: The vapor is irritating to the respiratory tract, and the liquid
causes serious eye irritation.[7][10]

Carcinogenicity

The International Agency for Research on Cancer (IARC) classifies 1-bromopropane in Group
2B, meaning it is "possibly carcinogenic to humans".[1] This classification necessitates
stringent handling procedures to minimize long-term exposure.

Section 4: Exposure Controls and Personal
Protection

Given the significant hazards, a multi-layered approach to exposure control is mandatory. This
follows the hierarchy of controls: Elimination/Substitution (not applicable here), Engineering
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Controls, Administrative Controls, and finally, Personal Protective Equipment (PPE).

Engineering Controls

e Chemical Fume Hood: All work with 1-bromopropane-1,1,3,3,3-d5 must be conducted in a
properly functioning chemical fume hood to control vapor inhalation.[13]

e Ventilation: The laboratory should have general ventilation that provides a minimum of 6-12
air changes per hour. Ventilation should be designed to pull air away from the user (e.qg.,

floor-level vents, as vapors are heavy).[1][7]

Occupational Exposure Limits (OELS)

These limits are established to protect workers from the adverse effects of chemical exposure

over a working lifetime.

Table 3: Occupational Exposure Limits for 1-Bromopropane

Organization Limit Value Notes

The American
Conference of
Governmental
Industrial
Hygienists
ACGIH TLV-TWA (8-hr) 0.1 ppm[13] significantly
lowered this value
due to
neurotoxicity and
carcinogenicity
concerns.[14]

| Cal/lOSHA | PEL-TWA (8-hr) | 5 ppm | Includes a "skin" notation, indicating a high potential for
absorption through the skin.[13] |

Causality: The extremely low ACGIH Threshold Limit Value (TLV) of 0.1 ppm reflects the high
potency of 1-bromopropane as a neurotoxin and reproductive hazard. Relying solely on odor
for detection is unsafe, as the odor threshold is much higher than this safe exposure limit.
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Protocol 1: Personal Protective Equipment (PPE)
Selection and Use

Hand Protection: Standard nitrile gloves are not sufficient. Use gloves rated for halogenated
solvents, such as Viton® or Silver Shield®/4H® laminate gloves.[6] Always double-glove if
there is a high risk of splashing. Check the glove manufacturer's breakthrough time data for
1-bromopropane specifically.

Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over
the goggles when transferring larger quantities (>50 mL).[10]

Body Protection: A flame-resistant lab coat is required. For tasks with a significant splash
potential, a chemically resistant apron or coveralls (e.g., Tychem®) should be used.[6]

Respiratory Protection: A respirator is typically not required if all work is performed within a
certified chemical fume hood. If engineering controls are insufficient or for emergency
response, a NIOSH-approved supplied-air respirator with a full facepiece is necessary.[6] Do
not use air-purifying respirators as a primary means of control.

Section 5: Safe Handling and Storage Procedures

Grounding and Bonding: Metal containers and transfer lines must be grounded and bonded
to prevent the buildup of static electricity, which can ignite flammable vapors.[5][10][13]

Tool Selection: Use only non-sparking tools made of materials like brass or bronze when
working near open containers.[13][15]

Incompatibilities: Store separately from strong oxidizing agents (e.g., perchlorates, nitrates)
and strong bases (e.g., sodium hydroxide), as these can cause violent reactions.[1][6][7]

Storage Environment: Store in a tightly closed, properly labeled container in a cool, dry, well-
ventilated, fireproof area.[7][9][10] Ensure the storage area is segregated from incompatible
materials and has no drain or sewer access.[1][7]

Section 6: Emergency Response Protocols

Rapid and correct response to an emergency is critical to minimizing harm.
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Diagram: Emergency Response Workflow for Personnel
EXxposure

Personnel Exposure Occurs
(Inhalation, Skin, or Eye)

Immediately Remove Victim
from Exposure Source

Alert Lab Supervisor
& Safety Officer

Consult SDS for
Specific First Aid

N
[Decontaminate Based on Route)l

Y
: Move to Fresh Air.
S:sﬁ;?ﬂg::g;i Provide artificial respiration
if not breathing.

Remove Contaminated Clothing. Flush eyes with water
Wash skin with soap and water for 15+ minutes, lifting eyelids.
for 15+ minutes.

Remove contact lenses.
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Caption: Workflow for responding to an accidental personnel exposure event.

First-Aid Measures

Inhalation: Immediately move the person to fresh air. If breathing has stopped, begin artificial
respiration. Seek immediate medical attention.[6][7]

Skin Contact: Remove all contaminated clothing. Immediately flush the skin with plenty of
soap and water for at least 15 minutes.[7][10] Seek medical attention.[7]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[6][10]

Ingestion: Do NOT induce vomiting. If the victim is conscious, give 2-4 cupfuls of water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.
[10][15]

Fire-Fighting Measures

Extinguishing Media: Use dry chemical, carbon dioxide (CO2z), water spray, or alcohol-
resistant foam.[6][7] A water spray can be used to keep fire-exposed containers cool, but a
solid stream may spread the fire.[5][6]

Hazardous Combustion Products: Burning will produce toxic and corrosive gases, including
hydrogen bromide and carbon oxides.[1][6][7] Firefighters must wear a self-contained
breathing apparatus (SCBA).[6]

Protocol 2: Emergency Response to a Spill

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.
Isolate the area for at least 50 meters (150 feet) in all directions.[5]

Eliminate Ignition Sources: Turn off all flames, spark-producing equipment, and other ignition
sources.[5][7]
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e Ventilate: Increase ventilation to the area, if safe to do so.

o Don PPE: Don the appropriate PPE as described in Protocol 1, including a respirator if
necessary.

o Containment: Stop the leak if it can be done without risk. For liquid spills, create a dike using
an inert absorbent material like vermiculite, dry sand, or earth. Do not use combustible
materials like sawdust.[5][6][7]

e Absorption: Absorb the spilled material with an inert absorbent. Use non-sparking tools to
collect the absorbed material and place it into a sealed, properly labeled container for
hazardous waste disposal.[5][6]

o Decontamination: Clean the spill area thoroughly with soap and water.

e Disposal: Do not wash spills into the sewer system.[6][7] All contaminated materials must be
disposed of as hazardous waste according to local, state, and federal regulations.[14]

Section 7: Waste Disposal Considerations

Disposal of 1-bromopropane and its deuterated analogue is regulated as hazardous waste.[14]
All waste, including contaminated absorbents and disposable PPE, must be collected in
sealed, labeled containers. The disposal must be handled by a licensed hazardous waste
disposal company, adhering to all relevant EPA and local regulations.[14]

Conclusion

While 1-Bromopropane-1,1,3,3,3-d5 is an invaluable tool for scientific research, its safety
profile, extrapolated from its non-deuterated analogue, demands the highest level of respect
and caution. It is a highly flammable liquid that poses significant long-term health risks,
including neurotoxicity, reproductive harm, and potential carcinogenicity. Adherence to the
engineering controls, personal protective equipment protocols, and handling procedures
detailed in this guide is not merely a matter of compliance but a critical necessity for protecting
the health and safety of all laboratory personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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